Cas no 1257548-30-3 (N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1257548-30-3
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 6151666
• PubChem ID: 49677699
• Update Time: 2025-10-22

N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-[(furan-2-yl)methyl]-2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• N-(furan-2-ylmethyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
• N-(furan-2-ylmethyl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide
• VU0528138-1
• F5913-0271
• AKOS024527515
• 1257548-30-3

• Inchi： 1S/C15H13N3O3S/c19-14(16-8-11-3-1-5-21-11)9-18-10-17-12(7-15(18)20)13-4-2-6-22-13/h1-7,10H,8-9H2,(H,16,19)
• InChI Key： BIOVXGHUIFZKFG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(N(C=N1)CC(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 315.068
• Monoisotopic Mass: 315.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 0.8

Additional information on N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

Recent Advances in the Study of N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1257548-30-3)

The compound N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1257548-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique furan and thiophene moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.

A study published in the Journal of Medicinal Chemistry (2023) reported the efficient synthesis of this compound via a multi-step reaction pathway, highlighting its improved yield and purity compared to previous methods. The researchers employed NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound, ensuring its suitability for further biological testing. Notably, the study revealed that the compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The researchers attributed this activity to the compound's ability to modulate the expression of pro-apoptotic proteins such as Bax and caspase-3, while simultaneously suppressing anti-apoptotic proteins like Bcl-2.

Further investigations into the pharmacokinetic profile of this compound have been conducted to assess its drug-like properties. A recent pharmacokinetic study (2024) revealed that the compound exhibits favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. However, challenges such as moderate plasma protein binding and potential drug-drug interactions were identified, necessitating additional optimization efforts to enhance its clinical applicability.

In summary, N-(furan-2-yl)methyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1257548-30-3) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent studies have provided valuable insights into its synthesis, biological activity, and pharmacokinetic properties, paving the way for future research aimed at optimizing its therapeutic potential. Continued efforts in structural modification and mechanistic studies will be crucial to fully realize the clinical potential of this compound.